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Compound of Interest

Compound Name: Drobuline Hydrochloride

Cat. No.: B1662737

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of
Drobuline Hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to these
protocols is crucial for ensuring the accuracy, reproducibility, and reliability of experimental
results in research and drug development settings.

Physicochemical Properties and Storage
Recommendations

A thorough understanding of Drobuline Hydrochloride's properties is essential for its effective
use in experimental settings. The following table summarizes key physicochemical data and
storage guidelines.
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Property Value

Molecular Formula C19H26CINO

Molecular Weight 319.87 g/mol [1][2]

CAS Number 68162-52-7[1]

Appearance White crystalline powder[1]
Solubility in DMSO 50 mg/mL (156.31 mM)[1][2]
Storage of Powder -20°C for up to 3 years|[2]
Storage of DMSO Stock -80°C for up to 1 year[2]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Drobuline
Hydrochloride Stock Solution in DMSO

This protocol details the steps for preparing a high-concentration stock solution of Drobuline
Hydrochloride.

Materials:

o Drobuline Hydrochloride powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, amber or opaque microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

o Calibrated micropipettes and sterile tips

e Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant
gloves
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Procedure:

e Pre-handling: Before opening, centrifuge the vial of Drobuline Hydrochloride powder to
ensure all the powder is at the bottom.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of Drobuline Hydrochloride powder. For example, to prepare 1
mL of a 100 mM stock solution, weigh out 31.99 mg of the compound.

o Calculation: 0.1 mol/L * 319.87 g/mol * 0.001 L = 0.03199 g = 31.99 mg

e Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed powder. For a 100 mM solution with 31.99 mg of powder, add 1 mL
of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If
necessary, gentle warming (not exceeding 40°C) or sonication can be used to aid
dissolution.[2] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber or opaque microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the
aliquots at -80°C.[2]

Protocol 2: Preparation of Working Solutions

This protocol describes the dilution of the high-concentration stock solution to a working
concentration for use in cellular or biochemical assays.

Materials:

100 mM Drobuline Hydrochloride stock solution in DMSO

Appropriate aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
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Procedure:

Thawing: Thaw a single aliquot of the 100 mM Drobuline Hydrochloride stock solution at
room temperature.

o Serial Dilution (if necessary): It is recommended to perform initial serial dilutions in DMSO
before the final dilution into an aqueous medium to prevent precipitation.[3]

o Final Dilution: Add the desired volume of the DMSO stock solution (or a serially diluted
intermediate) to the aqueous buffer or cell culture medium to achieve the final working
concentration. Ensure the final concentration of DMSO in the experimental medium is low
(typically <0.1% to <0.5%) to avoid solvent-induced toxicity.

o Control: Always include a vehicle control in your experiments, which consists of the same
final concentration of DMSO in the aqueous medium without the compound.

e Immediate Use: Use the prepared working solution immediately, as the stability of Drobuline
Hydrochloride in aqueous solutions may be limited.

Safety Precautions

e Always handle Drobuline Hydrochloride and DMSO in a well-ventilated area, preferably
within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.

e DMSO can facilitate the absorption of other chemicals through the skin.[4] Exercise caution
and avoid direct contact.

o Consult the Safety Data Sheets (SDS) for both Drobuline Hydrochloride and DMSO before
handling.

Visualizations
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Experimental Workflow: Preparing Drobuline Hydrochloride Solutions
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Caption: Workflow for preparing Drobuline Hydrochloride solutions.
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Mechanism of Action of Drobuline Hydrochloride
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Caption: Drobuline Hydrochloride's effect on cardiac action potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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